Cas no 119155-04-3 (Ethyl 4,5-dimethylfuran-2-carboxylate)

• Product Name: Ethyl 4,5-dimethylfuran-2-carboxylate
• CAS No: 119155-04-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD01074849
• CID: 895561
• PubChem ID: 14138402
• Update Time: 2025-06-12

Ethyl 4,5-dimethylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dimethylfuran-2-carboxylate
• ethyl 4,5-dimethyl-2-furancarboxylate
• ETHYL 4,5-DIMETHYL-2-FUROATE
• 4,5-DIMETHYL-2-FUROIC ACID ETHYL ESTER
• ethyl 4,5-dimethylfuroate
• RARECHEM AL BI 0335
• 4,5-Dimethyl-ALPHA-furoic acid ethyl ester
• Ethyl 4,5-dimethyl-2-furoate, GC 97%
• 2-Furancarboxylic acid, 4,5-dimethyl-, ethyl ester
• DB-041449
• J-800035
• 119155-04-3
• ethyl4,5-dimethylfuran-2-carboxylate
• 2,5-DiMe-3-4Hfurancarboxaldehyde
• AKOS006275299
• J-640033
• SB61479
• DTXSID90556405

• MDL： MFCD01074849
• Inchi： 1S/C9H12O3/c1-4-11-9(10)8-5-6(2)7(3)12-8/h5H,4H2,1-3H3
• InChI Key： PVNABQXJWGCCGH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(C)=C1C

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Not determined
• PSA: 39.44000
• LogP: 2.07310
• Solubility: Not determined

Ethyl 4,5-dimethylfuran-2-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl 4,5-dimethylfuran-2-carboxylate

Comprehensive Overview of Ethyl 4,5-dimethylfuran-2-carboxylate (CAS No. 119155-04-3): Properties, Applications, and Industry Insights

Ethyl 4,5-dimethylfuran-2-carboxylate (CAS No. 119155-04-3) is a specialized organic compound belonging to the furan carboxylate family. This ester derivative is characterized by its unique molecular structure, featuring a furan ring substituted with methyl groups at the 4 and 5 positions and an ethyl ester moiety at the 2-position. The compound has garnered significant attention in recent years due to its versatile applications in flavor and fragrance industries, pharmaceutical intermediates, and organic synthesis. Its molecular formula, C₉H₁₂O₃, and molecular weight of 168.19 g/mol make it a valuable building block in synthetic chemistry.

One of the most frequently searched questions about Ethyl 4,5-dimethylfuran-2-carboxylate revolves around its sensory properties. The compound is known for its pleasant, fruity aroma, often described as reminiscent of caramel or roasted nuts. This characteristic has made it a popular choice in the food and beverage sector, where it is used as a flavor enhancer. Recent trends in the industry show a growing demand for natural and synthetic flavor compounds that can replicate complex taste profiles, and Ethyl 4,5-dimethylfuran-2-carboxylate fits perfectly into this niche.

From a synthetic chemistry perspective, CAS No. 119155-04-3 serves as a key intermediate in the production of more complex molecules. Researchers have explored its utility in heterocyclic chemistry, where it acts as a precursor for the synthesis of various bioactive compounds. The compound's reactivity, particularly at the ester group and the furan ring, allows for diverse chemical transformations, making it a valuable tool in medicinal chemistry and material science.

Another hot topic in discussions about Ethyl 4,5-dimethylfuran-2-carboxylate is its role in green chemistry applications. With increasing emphasis on sustainable practices, this compound has been investigated as a potential bio-based platform chemical. Its furan core, derived from renewable resources like biomass, aligns well with the global shift toward eco-friendly alternatives to petroleum-derived chemicals. This aspect has sparked numerous research initiatives exploring its production via biocatalytic routes or fermentation processes.

The physicochemical properties of Ethyl 4,5-dimethylfuran-2-carboxylate are equally noteworthy. It typically appears as a colorless to pale yellow liquid with a boiling point ranging between 230-235°C at atmospheric pressure. Its solubility profile shows good miscibility with common organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water. These characteristics make it particularly useful in formulation chemistry and industrial applications where specific solubility parameters are required.

In the context of analytical chemistry, identification and quantification of CAS No. 119155-04-3 are typically performed using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. The compound exhibits distinctive spectral features that aid in its characterization, including characteristic proton NMR signals between δ 6.0-7.0 ppm for the furan ring protons and a triplet-quartet pattern for the ethyl group protons. These analytical signatures are crucial for quality control in industrial settings and research laboratories.

The market dynamics surrounding Ethyl 4,5-dimethylfuran-2-carboxylate reflect broader trends in the fine chemicals sector. With increasing demand from flavor and fragrance manufacturers and pharmaceutical companies, the compound has seen steady growth in commercial importance. Industry reports suggest that the Asia-Pacific region, particularly China and India, are emerging as significant producers and consumers of this chemical, driven by expanding food additive and pharmaceutical industries in these markets.

From a regulatory standpoint, Ethyl 4,5-dimethylfuran-2-carboxylate is generally regarded as safe when used in accordance with good manufacturing practices. However, as with all chemical substances, proper handling procedures should be followed. The compound is typically classified under appropriate chemical inventory lists in major markets, including the U.S. (TSCA), Europe (REACH), and China (IECSC). Users are advised to consult specific safety data sheets for detailed handling and storage information.

Recent scientific literature has highlighted several innovative applications of CAS No. 119155-04-3. These include its use in the development of functional materials with specialized optical properties and its potential as a ligand precursor in coordination chemistry. The compound's structural features make it particularly interesting for designing molecular architectures with tailored functionalities, opening new avenues in materials research and nanotechnology.

Looking toward the future, Ethyl 4,5-dimethylfuran-2-carboxylate is poised to maintain its relevance across multiple industries. Ongoing research into biocatalytic production methods and novel synthetic applications continues to expand the compound's potential uses. As industries increasingly prioritize sustainable chemistry and green manufacturing processes, derivatives of furan compounds like CAS No. 119155-04-3 are likely to see growing interest from both academic researchers and industrial chemists alike.